N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)-2-(1H-pyrrol-1-yl)acetamide

• IUPAC Name: N-[4-(4,6-dimethylpyrimidin-2-yl)oxycyclohexyl]-2-pyrrol-1-ylacetamide
• InChI: InChI=1S/C18H24N4O2/c1-13-11-14(2)20-18(19-13)24-16-7-5-15(6-8-16)21-17(23)12-22-9-3-4-10-22/h3-4,9-11,15-16H,5-8,12H2,1-2H3,(H,21,23)
• InChI Key: KCEQWAJOKJHWAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)OC2CCC(CC2)NC(=O)CN3C=CC=C3)C
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol

Description

N-((1r,4r)-4-((4,6-dimethylpyrimidin-2-yl)oxy)cyclohexyl)-2-(1H-pyrrol-1-yl)acetamide is a useful research compound. Its molecular formula is C18H24N4O2 and its molecular weight is 328.416. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research has shown that compounds incorporating the pyrimidin-2-yl moiety, similar to the one , have been synthesized and evaluated for their antimicrobial properties. For example, a study by Bondock et al. (2008) explored the synthesis of new heterocycles incorporating the antipyrine moiety, demonstrating significant antimicrobial activity. This study indicates the potential of such compounds in developing new antimicrobial agents (Bondock et al., 2008).

Synthesis and Evaluation for Biological Activities

The synthesis and biological evaluation of compounds bearing a pyrimidin-2-yl or similar structure have been a subject of interest due to their potential therapeutic applications. Aggarwal et al. (2014) conducted a study on the solvent-free synthesis and biological evaluation of new pyrazole derivatives, including 1-(4′,6′-dimethylpyrimidin-2′-yl) variants, highlighting their moderate-to-significant cytotoxic and antibacterial activity (Aggarwal et al., 2014).

Radiosynthesis for Imaging Applications

The radiosynthesis of selective radioligands for imaging translocator protein (18 kDa) with PET, involving compounds structurally related to the one , has been explored. Dollé et al. (2008) described the synthesis of DPA-714, a compound designed for in vivo imaging using positron emission tomography, showcasing the application of such molecules in neuroinflammation and other diseases (Dollé et al., 2008).

Dual Inhibitors for Antitumor Agents

Research on dual inhibitors targeting thymidylate synthase and dihydrofolate reductase has identified compounds with a pyrimidinyl structure as potential antitumor agents. Gangjee et al. (2008) synthesized classical and nonclassical analogues showing potent inhibitory activities, indicating their effectiveness as antitumor agents (Gangjee et al., 2008).